Cas no 628311-34-2 (2-(3-bromo-4-methoxyphenyl)-2-methylpropanal)

• Product Name: 2-(3-bromo-4-methoxyphenyl)-2-methylpropanal
• CAS No: 628311-34-2
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• CID: 5970643
• PubChem ID: 11161190
• Update Time: 2025-06-09

2-(3-bromo-4-methoxyphenyl)-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-4-methoxyphenyl)-2-methylpropanal
• SCHEMBL3693924
• 2-(3-Bromo-4-methoxy-phenyl)-2-methyl-propionaidehyde
• RRWBYHZNCVGZLB-UHFFFAOYSA-N
• EN300-1914702
• 2-(3-Bromo-4-methoxy-phenyl)-2-methyl-propionaldehyde
• 628311-34-2

• Inchi： 1S/C11H13BrO2/c1-11(2,7-13)8-4-5-10(14-3)9(12)6-8/h4-7H,1-3H3
• InChI Key： RRWBYHZNCVGZLB-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(C=O)(C)C)OC

Computed Properties

• Exact Mass: 256.00989g/mol
• Monoisotopic Mass: 256.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes

Additional information on 2-(3-bromo-4-methoxyphenyl)-2-methylpropanal

Introduction to 2-(3-bromo-4-methoxyphenyl)-2-methylpropanal (CAS No. 628311-34-2)

2-(3-bromo-4-methoxyphenyl)-2-methylpropanal, identified by the Chemical Abstracts Service Number (CAS No.) 628311-34-2, is a significant compound in the realm of organic chemistry and pharmaceutical research. This aldehyde derivative features a unique aromatic structure with both bromine and methoxy substituents, making it a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₀H₁₁BrO, underscores its role as a building block for more complex molecules, particularly in the development of bioactive compounds.

The structural attributes of 2-(3-bromo-4-methoxyphenyl)-2-methylpropanal position it as a valuable reagent in medicinal chemistry. The presence of both electron-withdrawing and electron-donating groups on the aromatic ring enhances its reactivity, facilitating various chemical transformations. These include nucleophilic aromatic substitution, cross-coupling reactions, and condensation processes, which are pivotal in constructing pharmacophores for drug candidates.

In recent years, the pharmaceutical industry has increasingly focused on developing small-molecule inhibitors targeting specific biological pathways. The compound’s aldehyde functionality allows for facile derivatization into amides, imines, or other heterocyclic structures, which are common motifs in modern drug design. For instance, studies have demonstrated its utility in synthesizing kinase inhibitors and other therapeutic agents that modulate cellular signaling pathways.

One notable application of 2-(3-bromo-4-methoxyphenyl)-2-methylpropanal is in the synthesis of novel antiviral and anticancer agents. Researchers have leveraged its scaffold to develop molecules with enhanced binding affinity to viral proteases or cancer-related kinases. The bromine atom, in particular, serves as a handle for further functionalization via palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse side chains that can optimize pharmacokinetic properties.

The methoxy group on the aromatic ring contributes to the compound’s lipophilicity and metabolic stability, critical factors in drug development. This balance between hydrophobicity and hydrophilicity ensures better membrane permeability while minimizing rapid degradation in vivo. Such characteristics make 2-(3-bromo-4-methoxyphenyl)-2-methylpropanal a preferred choice for medicinal chemists seeking to fine-tune the physicochemical properties of their lead compounds.

Advances in computational chemistry have further enhanced the utility of this compound. Molecular modeling studies indicate that its rigid aromatic core can be engineered to fit into specific binding pockets of target proteins with high precision. This predictability has accelerated the discovery process by allowing researchers to design derivatives with optimized interactions before experimental synthesis.

The synthesis of 2-(3-bromo-4-methoxyphenyl)-2-methylpropanal typically involves multi-step organic reactions starting from commercially available precursors like 3-bromo-4-methoxybenzaldehyde. The introduction of the isobutyl group at the aldehyde position requires careful control of reaction conditions to avoid side products. Catalytic hydrogenation or Grignard-based methods are commonly employed to achieve this transformation efficiently.

In industrial settings, process optimization plays a crucial role in scaling up production while maintaining purity standards. Continuous flow chemistry has emerged as a promising approach for synthesizing such intermediates due to its efficiency and scalability. This method reduces solvent waste and energy consumption, aligning with green chemistry principles that are increasingly prioritized in pharmaceutical manufacturing.

Evaluation of 2-(3-bromo-4-methoxyphenyl)-2-methylpropanal’s reactivity has revealed its potential in polymer chemistry as well. Its ability to undergo polymerization reactions makes it a candidate for developing novel polymeric materials with tailored properties. These materials could find applications in drug delivery systems or as biodegradable coatings for medical devices.

The compound’s stability under various storage conditions is another critical consideration for researchers and manufacturers alike. Proper handling and storage protocols ensure that its reactivity is preserved over time, minimizing degradation that could compromise downstream applications. Analytical techniques such as NMR spectroscopy and high-performance liquid chromatography (HPLC) are routinely employed to monitor purity and consistency.

Collaborative efforts between academic institutions and pharmaceutical companies have led to innovative applications of 2-(3-bromo-4-methoxyphenyl)-2-methylpropanal. For example, a recent study demonstrated its role in generating libraries of diversified compounds for high-throughput screening (HTS). Such libraries expedite the identification of hits with promising biological activity, streamlining the drug discovery pipeline.

The future prospects of this compound are promising, with ongoing research exploring new synthetic routes and applications. Emerging fields like nanomedicine and personalized medicine may further expand its utility by integrating it into advanced therapeutic formulations. As our understanding of molecular interactions deepens, so too will the ways in which CAS No. 628311-34-2 contributes to scientific progress.